2-Amino-2-benzylbutan-1-ol

• CAS No.: 853304-20-8
• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• IUPAC Name: 2-amino-2-benzylbutan-1-ol
• InChI: InChI=1S/C11H17NO/c1-2-11(12,9-13)8-10-6-4-3-5-7-10/h3-7,13H,2,8-9,12H2,1H3
• InChI Key: PXXQVVBQSRVNGG-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC1=CC=CC=C1)(CO)N

Description

2-Amino-2-benzylbutan-1-ol (CAS: 853304-20-8) is a chiral amino alcohol characterized by a benzyl group attached to the central carbon of a four-carbon chain, with an amino (-NH₂) and hydroxyl (-OH) group on adjacent carbons. Its physicochemical and toxicological properties are inferred from structurally analogous compounds due to a scarcity of direct data.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 2-Amino-2-benzylbutan-1-ol with key analogues, emphasizing structural variations, hazards, and physicochemical properties:

Compound Name	Structure	CAS	Molecular Weight	Hazards (GHS)	Key Properties
This compound	Benzyl group on C2; NH₂ and OH on C2 and C1	853304-20-8	~193.29*	No hazard data available	Likely solid/liquid; lipophilic due to benzyl group; chiral centers enable stereoselectivity .
2-Amino-2-ethylbutan-1-ol	Ethyl group on C2; NH₂ and OH on C2 and C1	19792-52-0	117.19	Acute toxicity (oral, Category 4), skin irritation (Category 2), respiratory irritation .	Stable under recommended storage; limited ecological data .
1-(Diethylamino)butan-2-ol	Diethylamino group on C1; OH on C2	Not provided	~145.23	No known hazards	Lower toxicity profile; used in specialty chemical synthesis .
(R)-2-(Benzylamino)-3-methylbutan-1-ol	Benzylamino group on C2; methyl on C3; OH on C1	74571-94-1	193.29	No hazard data; research-use only	Chiral; solubility in common solvents (e.g., DMSO) .
1-Amino-2-methylbutan-2-ol	NH₂ on C1; methyl and OH on C2	Not provided	103.16	Not classified	Lower molecular weight; liquid at room temperature .

*Estimated based on molecular formula (C₁₁H₁₇NO).

Structural and Functional Implications

• Benzyl vs.
• Amino Group Modifications: Diethylamino substitution (e.g., 1-(Diethylamino)butan-2-ol) reduces acute toxicity compared to primary amines, as seen in the absence of GHS hazards .
• Chirality: All compounds except 1-(Diethylamino)butan-2-ol possess chiral centers, making them valuable in enantioselective synthesis .

Hazard Profiles

• 2-Amino-2-ethylbutan-1-ol: Classified for acute oral toxicity (H302), skin irritation (H315), and respiratory irritation (H335), necessitating strict PPE (gloves, goggles) during handling .
• 1-(Diethylamino)butan-2-ol: No significant hazards reported, suggesting tertiary amines may offer safer handling profiles .
• This compound: Hazard data remain uncharacterized, highlighting a critical research gap .

Stability and Reactivity

• This compound: Expected to exhibit similar stability, though the benzyl group may increase susceptibility to oxidation or photodegradation.

Research and Application Gaps

• Ecological Impact: No data exist for this compound or its analogues (e.g., biodegradability, bioaccumulation), necessitating environmental safety studies .
• Toxicological Data: The absence of hazard classifications for this compound underscores the need for acute/chronic toxicity testing.